molecular formula C22H24N4O5S2 B3006784 ethyl 3-cyano-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate CAS No. 681437-40-1

ethyl 3-cyano-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

Cat. No.: B3006784
CAS No.: 681437-40-1
M. Wt: 488.58
InChI Key: GSOKVPFKIGGKDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-cyano-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity The synthesis of complex heterocyclic compounds, such as tetrahydropyridines, through [4 + 2] annulation represents a significant area of interest. Ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon in reactions with N-tosylimines, facilitated by organic phosphine catalysts, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. These reactions proceed with excellent yields and complete regioselectivity, highlighting the potential for synthesizing functionally rich pyridine derivatives that may include structures akin to ethyl 3-cyano-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate (Zhu, Lan, & Kwon, 2003).

Heterocyclic Chemistry Applications Heterocyclic compounds, such as benzothiophenes, have been synthesized using cyanoacetamide, demonstrating significant antitumor and antioxidant activities. These compounds, through various synthetic pathways, illustrate the versatility of cyanoacetamide in producing molecules with potential therapeutic applications (Bialy & Gouda, 2011). Similar methodologies could be applicable to the synthesis and functionalization of compounds related to this compound, potentially leading to novel therapeutic agents.

Pharmacological Activity The pharmacological activity of pyrrolidine derivatives, such as ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates, has been explored, revealing low toxicity and significant antiradical and anti-inflammatory activities. These findings suggest that structurally related compounds, including those with cyano and carboxylate groups, could have promising pharmacological profiles (Zykova et al., 2016).

Insecticidal Applications Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. The development of such compounds underscores the potential of heterocyclic chemistry in creating effective pest control agents (Fadda et al., 2017).

Mechanism of Action

Without specific context (such as biological activity), it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug or a catalyst, its mechanism of action would depend on the specific process or biological target it’s involved with .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed based on Material Safety Data Sheet (MSDS) guidelines .

Future Directions

Future research on this compound could involve exploring its potential applications (for example, in pharmaceuticals or materials science), optimizing its synthesis, studying its reactivity, or investigating its physical and chemical properties .

Properties

IUPAC Name

ethyl 3-cyano-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N4O5S2/c1-2-31-22(28)25-12-9-17-18(13-23)21(32-19(17)14-25)24-20(27)15-5-7-16(8-6-15)33(29,30)26-10-3-4-11-26/h5-8H,2-4,9-12,14H2,1H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GSOKVPFKIGGKDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N4O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

488.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.